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Cat. No.: B1178313

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the use of Vitrebond™ and

Vitrebond™ Plus Light Cure Glass Ionomer Liner/Base in deep cavity preparations. The

information is synthesized from manufacturer's technical profiles and clinical guidelines.

Introduction
Vitrebond™ is a resin-modified glass ionomer (RMGI) material widely used as a liner or base

under various dental restorations, including composite, amalgam, ceramic, and metal.[1][2][3]

[4] Its primary functions in deep cavities are to seal the dentin, reduce postoperative sensitivity,

inhibit bacterial growth, and release fluoride.[1][5] It is particularly recommended for deep

cavity excavations where the bond of adhesives may be compromised by increased dentinal

fluid.[6]

Chemical Composition and Setting Reaction:

Vitrebond™ consists of two main components: a fluoroaluminosilicate glass powder and a

polyalkenoic acid liquid modified with methacrylate groups and HEMA (2-
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hydroxyethylmethacrylate).[6] The material undergoes a dual-curing process: a rapid

photoinitiated polymerization upon light exposure and a slower, continuous acid-base glass

ionomer reaction.[6] This dual-cure mechanism provides an extended working time with a

command set.[2]

Quantitative Data Summary
The following tables summarize the key quantitative properties of Vitrebond™ and Vitrebond™

Plus.

Table 1: Mixing and Curing Parameters

Parameter Vitrebond™ Vitrebond™ Plus Source(s)

Mixing Ratio

(Powder:Liquid)

1 scoop : 1 drop (1.4:1

by weight)

N/A (Clicker™

Dispenser)
[2][3][7]

Mixing Time 10-15 seconds N/A (Automix) [1][2][3][7]

Working Time
Minimum 2 minutes

40 seconds
Ample working time [2][3][7][8]

Curing Time 30 seconds 20 seconds [2][3][5][7]

Table 2: Physical and Mechanical Properties

Property Vitrebond™ Vitrebond™ Plus Source(s)

Shear Bond Strength

to Dentin (Immediate)
7.1 ± 1.8 MPa

Greater than other

RMGIs
[5]

Shear Bond Strength

to Dentin (24 hours)
12.2 ± 2.9 MPa

Comparable to

Vitrebond™
[5][6]

Compressive Strength High
Comparable to

Vitrebond™
[5][6]

Fluoride Release Sustained
Sustained and

rechargeable
[5][6][8]
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Experimental Protocols
Indirect Pulp Capping in Deep Cavities
This protocol describes the application of Vitrebond™ as a liner in deep cavities where there is

no pulp exposure.

Materials:

Vitrebond™ Powder and Liquid or Vitrebond™ Plus Clicker™ Dispenser

Mixing pad and spatula (for powder/liquid version)

Ball applicator or suitable placement instrument

Dental curing light

Procedure:

Cavity Preparation: Isolate the tooth using a rubber dam to prevent contamination.[2][3]

Remove carious tissue, ensuring the dentinoenamel junction is clean. In cases of selective

caries removal, a thin layer of affected dentin may be left over the pulp.

Pulp Protection (if necessary): If a pulp exposure is present, Vitrebond™ is not indicated for

direct pulp capping.[2] In such cases, a minimal amount of calcium hydroxide should be

placed directly on the exposure, followed by the application of Vitrebond™ over the calcium

hydroxide and the surrounding dentin.[2][6] A new product, Vitrebond™ Pulp Protect, is

currently under clinical investigation for direct pulp capping.[9][10]

Dispensing and Mixing (Vitrebond™ Powder/Liquid):

Shake the powder bottle to fluff the powder.[3]

Dispense one level scoop of powder and one drop of liquid onto a mixing pad.[1][5] The

recommended powder-to-liquid ratio is 1.4 to 1 by weight.[3][7]

Rapidly mix the powder and liquid for 10-15 seconds to achieve a smooth, glossy

consistency.[1][2][3][7]
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Dispensing (Vitrebond™ Plus):

Use the Clicker™ Dispenser to directly dispense the required amount of material. This

system ensures a consistent mix.[6][11]

Application:

Using a ball applicator, apply a thin layer (0.5 mm or less) of the mixed Vitrebond™ to the

dentin surfaces of the cavity.[1][2][3][7]

Curing:

Light-cure the Vitrebond™ liner for 20-30 seconds using a dental curing light.[1][2][3][5][7]

For thicker applications, place and cure an initial thin layer, followed by a second layer up

to 2 mm, and light-cure again for 30 seconds.[2][3][7]

Restorative Procedure: Proceed with the application of the chosen adhesive and restorative

material according to the manufacturer's instructions. Applying etchant over the cured

Vitrebond™ is not harmful.[2][7]
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Caption: Vitrebond Application Workflow in Deep Cavities.
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Caption: Dual-Cure Setting Mechanism of Vitrebond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://zubshop.ru/files/Vitrebond.pdf
https://www.solventum.com/en-us/home/f/b00034695/
https://www.solventum.com/en-us/home/f/b00034695/
https://clinicaltrials.gov/study/NCT07231237?term=NA
https://www.withpower.com/trial/phase-dental-caries-2026-0fe7a
https://www.withpower.com/trial/phase-dental-caries-2026-0fe7a
https://www.clinicalresearchdental.com/products/3m-vitrebond-plus-light-cure-glass-ionomer-liner-base
https://www.benchchem.com/product/b1178313/docs#vitrebond-liner-base-application-protocol-for-deep-cavities
https://www.benchchem.com/product/b1178313/docs#vitrebond-liner-base-application-protocol-for-deep-cavities
https://www.benchchem.com/product/b1178313/docs#vitrebond-liner-base-application-protocol-for-deep-cavities
https://www.benchchem.com/product/b1178313/docs#vitrebond-liner-base-application-protocol-for-deep-cavities
https://www.benchchem.com/product/b1178313?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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